4-isopropoxy-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-propan-2-yloxy-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C17H16F3NO2/c1-11(2)23-13-9-7-12(8-10-13)16(22)21-15-6-4-3-5-14(15)17(18,19)20/h3-11H,1-2H3,(H,21,22)
• InChI Key: LNPVNQJDLWZYPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C17H16F3NO2
• Molecular Weight: 323.31 g/mol

Description

4-isopropoxy-N-[2-(trifluoromethyl)phenyl]benzamide, also known as TFB-TBOA, is a selective inhibitor of the excitatory amino acid transporter subtype 1 (EAAT1). It is a potent tool for studying the physiological and pathological roles of EAAT1 in the central nervous system.

Mechanism of Action

4-isopropoxy-N-[2-(trifluoromethyl)phenyl]benzamide selectively inhibits EAAT1 by binding to its substrate-binding site and preventing the uptake of glutamate. This leads to an increase in extracellular glutamate levels and subsequent activation of glutamate receptors. This compound has no significant effect on other EAAT subtypes or other transporters such as the glutamate-aspartate transporter.
Biochemical and Physiological Effects:
This compound has been shown to increase the extracellular levels of glutamate in the brain and spinal cord, leading to the activation of glutamate receptors. This can result in excitotoxicity, which is a pathological process that damages neurons and can lead to cell death. This compound has also been shown to have neuroprotective effects in certain models of neurological disorders such as stroke and spinal cord injury.

Advantages and Limitations for Lab Experiments

4-isopropoxy-N-[2-(trifluoromethyl)phenyl]benzamide is a potent and selective inhibitor of EAAT1, making it a valuable tool for studying the physiological and pathological roles of EAAT1 in the central nervous system. However, this compound has a relatively short half-life in vivo, which can limit its usefulness in certain experiments. Additionally, this compound has a low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-isopropoxy-N-[2-(trifluoromethyl)phenyl]benzamide. One area of interest is the development of more potent and selective EAAT1 inhibitors. Another area of interest is the investigation of the role of EAAT1 in various neurological disorders and the potential therapeutic applications of EAAT1 inhibitors. Additionally, the development of more effective methods for administering this compound in vivo could expand its usefulness in research.

Synthesis Methods

4-isopropoxy-N-[2-(trifluoromethyl)phenyl]benzamide can be synthesized by the reaction of 2-(trifluoromethyl)benzoyl chloride with 4-isopropoxyaniline in the presence of a base such as triethylamine. The reaction yields this compound as a white solid with a purity of over 99%.

Scientific Research Applications

4-isopropoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been widely used in scientific research to investigate the physiological and pathological roles of EAAT1 in the central nervous system. EAAT1 is primarily expressed in astrocytes and is responsible for the clearance of glutamate from the synaptic cleft. Dysregulation of EAAT1 has been implicated in various neurological disorders such as epilepsy, stroke, and neurodegenerative diseases.